Ethyl [4-(methoxymethyl)piperidin-4-yl]phenylcarbamate

• CAS No.: 61380-24-3
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol
• IUPAC Name: ethyl N-[4-(methoxymethyl)piperidin-4-yl]-N-phenylcarbamate
• InChI: InChI=1S/C16H24N2O3/c1-3-21-15(19)18(14-7-5-4-6-8-14)16(13-20-2)9-11-17-12-10-16/h4-8,17H,3,9-13H2,1-2H3
• InChI Key: KRXRKXPHJRLXIZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N(C1=CC=CC=C1)C2(CCNCC2)COC

Description

Ethyl [4-(methoxymethyl)piperidin-4-yl]phenylcarbamate is a useful research compound. Its molecular formula is C16H24N2O3 and its molecular weight is 292.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 14.2 parts of (phenylmethyl) 4-[(ethoxycarbonyl)phenylamino]-4-(methoxymethyl)-1-piperidinecarboxylate and 1.8 parts of ammonium hydroxide in 120 parts of methanol is hydrogenated at normal pressure and at room temperature with 4 parts of palladium-on-charcoal catalyst 10%. After the calculated amount of hydrogen is taken up, the catalyst is filtered off and the filtrate is evaporated. The residue is dissolved in 75 parts of trichloromethane. The solution is washed twice with water, dried, filtered and evaporated, yielding 7.9 parts (81.4%) of ethyl [4-(methoxymethyl)-4-piperidinyl]phenylcarbamate as a residue.